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Compound of Interest

Compound Name: Methantheline bromide

Cat. No.: B1676367

Safe Handling and Disposal of Methantheline
Bromide

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Methantheline bromide (CAS No. 53-46-3).
Adherence to these procedures is critical for ensuring personal safety and environmental
protection in the laboratory.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Methantheline bromide is provided
below.
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Property Value Source(s)
Chemical Formula C21H26BrNO3 [1112]
Molecular Weight 420.34 g/mol [1][2]
Appearance Solid powder, may be yellow to 1]

orange

Soluble in DMSO, slightly
soluble in Chloroform and

Solubility Methanol. Not soluble in water.  [4][5]
Aqueous solutions are not

stable.

-20°C in a dry, dark
Storage Temperature _ [1][5][6]
environment

Hazard Identification and Personal Protective Equipment
(PPE)

Methantheline bromide is classified as harmful if swallowed or inhaled and is an irritant.[2][3]
It is imperative to use appropriate personal protective equipment to minimize exposure.
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. Recommended Rationale and
Protection Type L Source(s)
PPE Guidelines

To protect against

) dust particles and
] Safety goggles with ]
Eye Protection ) ] potential splashes. [L1031[7]
side-shields
Standard eyeglasses

are not sufficient.

To prevent skin

] ] contact. Gloves must
Chemical-resistant )
] o be inspected before
Hand Protection gloves (e.g., Nitrile [11[31[8]
use and changed

rubber) ) ) )
immediately if
contaminated.
To protect skin from
accidental contact.
] Lab coat or o ]
Body Protection For significant spill [1][97[10]

impervious clothing ) )
risk, a full suit may be

required.

Required when
handling the powder
outside of a ventilated
. _ NIOSH-approved dust )
Respiratory Protection ) enclosure, if dust [11[3][10]

respirator o ]
formation is likely, or if
exposure limits are

exceeded.

Operational Plans: Handling and Storage

Proper handling and storage procedures are crucial to maintaining the integrity of the
compound and ensuring a safe laboratory environment.

Safe Handling Protocol

» Engineering Controls: Handle Methantheline bromide in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation risk.[1][3] Ensure that safety showers
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and eyewash stations are readily accessible.[1]

e Procedural Controls: Avoid the formation of dust and aerosols.[1] Do not breathe dust, vapor,
or mist.[1] Avoid contact with eyes, skin, and clothing.[1]

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory
area.

Storage Protocol

o Conditions: Store in a tightly sealed container in a dry, cool, and well-ventilated area.[1][3]
The recommended storage temperature is -20°C.[1][6]

e Incompatibilities: Keep away from direct sunlight and sources of ignition.[1]

e Labeling: Ensure containers are clearly labeled with the chemical name and associated
hazards.

Emergency Procedures

Immediate and appropriate action is vital in the event of exposure or a spill.

First Aid Measures
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Exposure Route First Aid Procedure Source(s)
Immediately flush eyes with
large amounts of water for at
least 15 minutes, holding

Eye Contact eyelids open. Remove contact [1][11]

lenses if present and easy to
do. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing
and shoes immediately. Rinse
the affected skin area
thoroughly with plenty of water.
Seek medical attention if

irritation develops or persists.

[1]

Inhalation

Move the individual to fresh air.
If breathing is difficult, provide
oxygen. If the person is not
breathing, begin artificial
respiration (avoiding mouth-to-
mouth). Seek immediate

medical attention.

[1]3]

Ingestion

Do NOT induce vomiting.
Wash out the mouth with
water. Never give anything by
mouth to an unconscious
person. Seek immediate

medical attention.

[1]

Spill Response Plan

A systematic approach is necessary to safely manage a spill of Methantheline bromide.

o Evacuate: Immediately evacuate non-essential personnel from the spill area.[1]

» Ventilate: Ensure the area is well-ventilated.[1]
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Equip: Don full PPE as described in the table above, including respiratory protection.[1]

Contain: Prevent further leakage or spillage if it is safe to do so. Prevent the material from
entering drains or waterways.[1]

Clean-up:

o Small Spills: Gently cover the spill with an absorbent material (e.g., diatomite, universal
binders) to avoid creating dust.[1] Carefully scoop the material into a suitable, labeled
container for disposal.

o Large Spills: Use a shovel to transfer the material into a sealed, labeled container for
disposal.[9][10]

Decontaminate: Clean the spill area thoroughly with a soap and water solution.[10]
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Caption: Workflow for Methantheline Bromide Spill Response.
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Disposal Plan

All waste materials must be handled and disposed of in accordance with institutional policies
and local, state, and federal regulations.[1]

Waste Disposal Protocol

e Collection: Collect waste Methantheline bromide and any contaminated materials (e.qg.,
absorbent pads, gloves, clothing) in a suitable, tightly sealed, and clearly labeled hazardous
waste container.[3][10]

o Storage: Store the waste container in a designated, secure, and well-ventilated hazardous
waste storage area, away from incompatible materials.[10]

o Disposal Method: Do not discharge the chemical into sewer systems or the environment.[3]
The recommended method of disposal is through a licensed professional waste disposal
service.[10] This typically involves incineration in a chemical incinerator equipped with an
afterburner and scrubber.[3][10]

o Container Decontamination: Empty containers should be triple-rinsed (or equivalent) before
being offered for recycling or reconditioning.[3] The rinsate should be collected and disposed
of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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